Cas no 2034209-25-9 (N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034209-25-9
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5929112
• PubChem ID: 122246937
• Update Time: 2025-06-09

N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• 2034209-25-9
• F6573-5137
• AKOS032469670
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-pyrazol-1-ylbenzenesulfonamide

• Inchi： 1S/C18H18N4O2S/c23-25(24,18-6-4-17(5-7-18)22-9-1-8-20-22)21-12-14-10-16(13-19-11-14)15-2-3-15/h1,4-11,13,15,21H,2-3,12H2
• InChI Key： DRXIINGFJGABDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC1=CN=CC(=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.3Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Professional Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2034209-25-9)

N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034209-25-9, represents a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting complex biological pathways.

The molecular structure of N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide features a benzenesulfonamide core, which is a well-established pharmacophore in medicinal chemistry. The presence of both pyridine and pyrazole rings enhances its potential bioactivity by providing multiple interaction sites with biological targets. Specifically, the 5-cyclopropylpyridine moiety contributes to the compound's solubility and stability, while the 4-(1H-pyrazol-1-yl)benzene part introduces additional binding capabilities that are crucial for modulating enzyme activity and receptor interactions.

In recent years, there has been a growing interest in developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs) and other non-traditional drug targets. N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide) has been identified as a potential lead compound in this area due to its ability to interact with various biological receptors and enzymes. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against several key enzymes involved in inflammatory and metabolic diseases.

The sulfonamide functional group in N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide) is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonamide moiety is particularly effective in binding to target proteins due to its ability to form hydrogen bonds and hydrophobic interactions, which are essential for drug-receptor recognition.

Recent advancements in synthetic chemistry have enabled the efficient preparation of N-(5-cyclopropylpyridin-3-yl)methyl-4-(1H-pyrazol-1-y)benzene]-sulfonyl]amine derivatives, including the CAS number 2034209259. These synthetic methodologies have allowed researchers to explore a wide range of structural analogs, thereby facilitating the optimization of pharmacokinetic and pharmacodynamic properties. The use of modern techniques such as combinatorial chemistry and high-throughput screening has further accelerated the discovery process.

The potential therapeutic applications of N-(5-cyclopropylpyridin3 - ylmethyl)-4( 11 H - pyrazol - 11 yl ) benzene - 11 sulfonylamide) are vast. Initial studies have hinted at its efficacy in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The compound's ability to modulate key signaling pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutic strategies.

In conclusion, N-(5-cyclopropylpyridin3 - ylmethyl)-4( 11 H - pyrazol - 11 yl ) benzene - 11 sulfonylamide) (CAS No. 2034209259) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.